Cas no 62425-32-5 (Undecanoic acid, (4-chlorophenyl)-, methyl ester)

• Product Name: Undecanoic acid, (4-chlorophenyl)-, methyl ester
• CAS No: 62425-32-5
• MF: C₁₈H₂₇ClO₂
• MW: 310.858784914017
• CID: 445246
• PubChem ID: 71386552
• Update Time: 2025-04-19

Undecanoic acid, (4-chlorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, (4-chlorophenyl)-, methyl ester
• methyl 2-(4-chlorophenyl)undecanoate
• 62425-32-5
• DTXSID80808723

• Inchi： 1S/C18H27ClO2/c1-3-4-5-6-7-8-9-10-17(18(20)21-2)15-11-13-16(19)14-12-15/h11-14,17H,3-10H2,1-2H3
• InChI Key： KSXJSCQYSRBNIP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)OC)CCCCCCCCC

Computed Properties

• Exact Mass: 310.17011
• Monoisotopic Mass: 310.1699578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3